Cas no 216970-36-4 (1H-Benzimidazole,6-ethynyl-)
1H-Benzimidazole,6-ethynyl- structure
Product Name:1H-Benzimidazole,6-ethynyl-
CAS No:216970-36-4
MF:C9H6N2
MW:142.157341480255
CID:243370
PubChem ID:17842497
Update Time:2025-04-19
1H-Benzimidazole,6-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,6-ethynyl-
- 1H-Benzimidazole,5-ethynyl-(9CI)
- 5-ETHYNYL-1H-BENZIMIDAZOLE
- 5-Ethynyl-1H-benzo[d]imidazole
- 6-ethynyl-1H-benzimidazole
- 216970-36-4
- EN300-1785260
- SCHEMBL1401379
- WYWIKKGBVPHYFC-UHFFFAOYSA-N
- 5-ETHYNYL-1H-1,3-BENZODIAZOLE
-
- Inchi: 1S/C9H6N2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h1,3-6H,(H,10,11)
- InChI Key: WYWIKKGBVPHYFC-UHFFFAOYSA-N
- SMILES: N1C=NC2C=CC(C#C)=CC1=2
Computed Properties
- Exact Mass: 142.05300
- Monoisotopic Mass: 142.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- PSA: 28.68000
- LogP: 1.54420
1H-Benzimidazole,6-ethynyl- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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